1-(4-Chloro-5-(4-chlorophenyl)pyridazin-3-yl)hydrazine

• Molecular Formula: C10H8Cl2N4
• Molecular Weight: 255.10 g/mol
• IUPAC Name: [4-chloro-5-(4-chlorophenyl)pyridazin-3-yl]hydrazine
• InChI: InChI=1S/C10H8Cl2N4/c11-7-3-1-6(2-4-7)8-5-14-16-10(15-13)9(8)12/h1-5H,13H2,(H,15,16)
• InChI Key: SJIIJNVYTMKSFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=NC(=C2Cl)NN)Cl

Description

1-(4-Chloro-5-(4-chlorophenyl)pyridazin-3-yl)hydrazine is a useful research compound. Its molecular formula is C10H8Cl2N4 and its molecular weight is 255.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Chloro-5-(4-chlorophenyl)pyridazin-3-yl)hydrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Chloro-5-(4-chlorophenyl)pyridazin-3-yl)hydrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a stirring suspension of 3,4-dichloro-5-(4-chlorophenyl)pyridazine (2.58 g, 10 mmol) in 2-BuOH (150 mL) at RT was added anhydrous hydrazine (4.80 g, 150 mmol). The reaction mixture was heated at 60° C. under argon. HPLC/MS analysis indicated that the reaction was complete after 5 h. The reaction mixture was cooled to 0° C., and the product was collected by filtration. The solid was then washed with ice-cold 2-propanol (10 mL×2). After drying the solid under vacuum at room temperature for 16 h, the title compound, 1-(4-chloro-5-(4-chlorophenyl)pyridazin-3-yl)hydrazine was obtained in a 1.6:1 ratio with undesired 1-(3-chloro-5-(4-chlorophenyl)pyridazin-4-yl)hydrazine (2.16 g gross). 1-(4-chloro-5-(4-chlorophenyl)pyridazin-3-yl)hydrazine MS [M+H]+ 255; HPLC retention time=1.63 min. 1-(3-chloro-5-(4-chlorophenyl)pyridazin-4-yl)hydrazine MS [M+H]+ 255; HPLC retention time=1.09 min.

Synthesis routes and methods II

Procedure details

3,4-Dichloro-5-(4-chlorophenyl)-pyridazine (6.0 g, 23.1 mmol) was suspended in isobutanol (150 mL) at 0° C. and hydrazine monohydrate (11.1 g) was added dropwise over 10 min. The reaction mixture was slowly warmed up to RT and stirred for 24 h. The mixture was cooled in an ice/water bath for 15 min and filtered. The white solid thus obtained was washed with cold isopropanol and dried to give the title compound, 1-[4-chloro-5-(4-chloro-phenyl)-pyridazin-3-yl]-hydrazine, (5.0 g) as a white solid. HPLC: 1.65 min.